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Compound of Interest

Compound Name: 3-Aminophenylboronic acid

Cat. No.: B146215

In-Depth Technical Guide: 3-
Aminophenylboronic Acid

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of 3-
Aminophenylboronic acid, a compound of interest in various research and development
applications, including its use as an inhibitor of B-lactamases and in the development of
sensors for saccharides.[1]

Chemical Identity and Properties

3-Aminophenylboronic acid, also known as 3-Aminobenzeneboronic acid, is an organic
compound containing a boronic acid functional group.[2][3] It is available in both anhydrous and
monohydrate forms.

Data Presentation: Molecular and Physical Properties

The fundamental molecular and physical data for both the anhydrous and monohydrate forms
of 3-Aminophenylboronic acid are summarized below.
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3-Aminophenylboronic 3-Aminophenylboronic
Property . .
acid (Anhydrous) acid (Monohydrate)
Molecular Formula CeHsBNO2[2][3] CeH10BNOs3[4]
Molecular Weight 136.95 g/mol [2] 154.96 g/mol [4]
CAS Number 30418-59-8[2][3] 206658-89-1[4]
3-Aminobenzeneboronic acid, ) ] )
] ) ) 3-Aminobenzeneboronic acid
Synonyms (3-aminophenyl)boronic acid,
) ] ] monohydrate
m-Aminophenylboronic acid[2]
White to light yellow
Appearance Powder or crystals[1]
powder/crystal
Melting Point 225 °CJ[1] 93-96 °C

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of 3-
Aminophenylboronic acid are extensive and context-dependent. For methodologies related
to its use as a building block for calix- and cage-shaped boron complexes or in affinity sensors,
researchers are directed to peer-reviewed publications on these subjects.[1]

Logical Relationship Diagram

The following diagram illustrates the relationship between 3-Aminophenylboronic acid and its
fundamental chemical properties.
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Caption: Core properties of 3-Aminophenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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